Cas no 953039-41-3 (8-bromo-2-chloro-6-(trifluoromethyl)quinazoline)

• Product Name: 8-bromo-2-chloro-6-(trifluoromethyl)quinazoline
• CAS No: 953039-41-3
• MF: C₉H₃BrClF₃N₂
• MW: 311.485730409622
• CID: 4661490
• Update Time: 2025-06-15

8-bromo-2-chloro-6-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-2-CHLORO-6-(TRIFLUOROMETHYL)QUINAZOLINE
• Quinazoline, 8-bromo-2-chloro-6-(trifluoromethyl)-
• 8-bromo-2-chloro-6-(trifluoromethyl)quinazoline

• Inchi： 1S/C9H3BrClF3N2/c10-6-2-5(9(12,13)14)1-4-3-15-8(11)16-7(4)6/h1-3H
• InChI Key： DSMCLKHXNPZIAT-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(F)(F)F)C=C2Br)=CN=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-bromo-2-chloro-6-(trifluoromethyl)quinazoline

Recent Advances in the Study of 8-Bromo-2-chloro-6-(trifluoromethyl)quinazoline (CAS: 953039-41-3)

The compound 8-bromo-2-chloro-6-(trifluoromethyl)quinazoline (CAS: 953039-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This quinazoline derivative is characterized by its unique structural features, including a bromo and chloro substitution pattern and a trifluoromethyl group, which contribute to its reactivity and biological activity. Recent studies have explored its utility as a versatile building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules.

One of the key areas of research involving 8-bromo-2-chloro-6-(trifluoromethyl)quinazoline is its role in the development of targeted therapies for cancer. The quinazoline scaffold is well-known for its ability to interact with ATP-binding sites of various kinases, making it a promising candidate for the design of kinase inhibitors. Recent publications have highlighted the compound's efficacy in inhibiting specific kinases involved in tumor growth and proliferation. For instance, a 2023 study demonstrated its potential as a precursor in the synthesis of EGFR (Epidermal Growth Factor Receptor) inhibitors, which are critical in the treatment of non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, 8-bromo-2-chloro-6-(trifluoromethyl)quinazoline has also been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported its activity against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for the development of new antibiotics. The presence of the trifluoromethyl group was found to enhance the compound's metabolic stability and bioavailability, which are crucial factors in drug design.

The synthetic pathways for 8-bromo-2-chloro-6-(trifluoromethyl)quinazoline have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. A 2022 paper detailed a novel one-pot synthesis approach that significantly improved yield and purity, reducing the cost and time associated with its production.

Despite these promising developments, challenges remain in the optimization of 8-bromo-2-chloro-6-(trifluoromethyl)quinazoline for clinical use. Issues such as off-target effects, toxicity, and pharmacokinetic properties need to be addressed through further research. Ongoing studies are exploring modifications to the quinazoline core to enhance selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 8-bromo-2-chloro-6-(trifluoromethyl)quinazoline (CAS: 953039-41-3) represents a valuable tool in chemical biology and drug discovery. Its diverse applications in oncology, antimicrobial therapy, and synthetic chemistry underscore its potential as a key player in the development of next-generation therapeutics. Continued research and innovation in this area are likely to yield significant breakthroughs in the near future.